Cas no 1448123-47-4 (N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-oxoimidazolidine-1-carboxamide
• CAS No: 1448123-47-4
• MF: C₁₈H₁₈N₄O₄
• MW: 354.359923839569
• CID: 6022569
• PubChem ID: 71806656
• Update Time: 2025-10-19

N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-oxoimidazolidine-1-carboxamide
• N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-2-oxoimidazolidine-1-carboxamide
• 1448123-47-4
• AKOS024559412
• N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-2-oxoimidazolidine-1-carboxamide
• N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxoimidazolidine-1-carboxamide
• F6436-1577

• Inchi： 1S/C18H18N4O4/c23-16(15-2-1-9-26-15)21-7-5-12-3-4-14(10-13(12)11-21)20-18(25)22-8-6-19-17(22)24/h1-4,9-10H,5-8,11H2,(H,19,24)(H,20,25)
• InChI Key： NGGZVCGKNOCNBQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NC2=CC3=C(C=C2)CCN(C(C2=CC=CO2)=O)C3)=O)CCN1

Computed Properties

• Exact Mass: 354.13280507g/mol
• Monoisotopic Mass: 354.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.9Ų

Additional information on N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-oxoimidazolidine-1-carboxamide

Introduction to N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-oxoimidazolidine-1-carboxamide (CAS No. 1448123-47-4)

N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-oxoimidazolidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1448123-47-4, represents a unique structural motif that combines elements of heterocyclic chemistry with functional groups that are known to exhibit a wide range of biological activities. The molecular architecture of this compound incorporates a tetrahydroisoquinoline core, which is a well-documented scaffold in the development of bioactive molecules, particularly those targeting neurological and cardiovascular systems.

The furan-2-carbonyl moiety appended to the tetrahydroisoquinoline ring introduces an additional layer of complexity, providing a site for potential interactions with biological targets. This group is also known to influence the electronic properties and reactivity of the molecule, making it a valuable component in the design of novel pharmacophores. The presence of an 2-oxoimidazolidine unit further enhances the structural diversity of the compound, offering opportunities for further functionalization and derivatization.

In recent years, there has been a growing interest in tetrahydroisoquinoline derivatives due to their demonstrated efficacy in various therapeutic applications. These compounds have been explored for their potential as inhibitors of enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are implicated in the pathogenesis of neurodegenerative diseases like Parkinson's and Alzheimer's. The combination of these motifs in N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-oxoimidazolidine-1-carboxamide suggests that it may exhibit multifaceted biological activities.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening techniques to identify novel lead compounds. The structural features of N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-oxoimidazolidine-1-carboxamide make it an attractive candidate for further investigation using these methodologies. Researchers have been particularly interested in how the electronic distribution and steric environment around the heterocyclic core can be modulated to optimize binding affinity and selectivity for biological targets.

One of the most compelling aspects of this compound is its potential as a tool for understanding the mechanisms underlying various diseases. For instance, tetrahydroisoquinoline derivatives have been shown to interact with neurotransmitter receptors and ion channels, suggesting that they could be used to probe the function of these targets in vivo. The furan-2-carbonyl group may also play a role in modulating these interactions by influencing the conformational flexibility and electronic properties of the molecule.

The synthesis of N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-oxoimidazolidine-1-carboxamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been instrumental in assembling the various functional groups into a single molecular framework.

In addition to its potential therapeutic applications, this compound has also been explored as a chemical probe for studying enzyme mechanisms. For example, the imidazolidine moiety can serve as a scaffold for investigating how enzymes recognize and bind substrates. By modifying different parts of the molecule, researchers can gain insights into the structural features that are critical for enzymatic activity.

The latest research in this area has highlighted the importance of understanding how small changes in molecular structure can significantly impact biological activity. Nucleophilic aromatic substitution reactions have been particularly useful for introducing modifications at specific positions within the tetrahydroisoquinoline core. These reactions allow for the introduction of diverse functional groups while maintaining overall molecular integrity.

The use of computational modeling has further enhanced our ability to predict how changes in structure will affect biological activity. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the conformational dynamics and electronic properties of N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2 oxoimidazolidine -1 -carboxamide . These studies have helped researchers identify key interactions between the molecule and its biological targets.

In conclusion，N - 2 - (< strong > furan - 2 - carbonyl strong >) - 1 , 2 , 3 , 4 - tetrahydroisoquinolin - 7 - yl - 2 - oxoimidazolidine - 1 - carboxamide ( CAS no . 1448123 - 47 - 4 ) represents a promising lead compound with significant therapeutic potential . Its unique structural features ， including ， but not limited to ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， make it an attractive candidate for further investigation . As our understanding of molecular recognition continues to evolve，this compound will undoubtedly play an important role in future drug discovery efforts . p >